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Compound of Interest

Compound Name: FNC-TP trisodium

Cat. No.: B11935892 Get Quote

Researchers and scientists in the fast-paced world of drug development require immediate and

reliable safety information to ensure a secure laboratory environment. This guide provides

essential safety protocols and logistical plans for handling FNC-TP trisodium, a potent

nucleoside reverse transcriptase inhibitor. By adhering to these procedures, you can minimize

risks and focus on your critical research.

Hazard Identification and Personal Protective
Equipment (PPE)
FNC-TP trisodium is classified as harmful if swallowed and is very toxic to aquatic life with

long-lasting effects.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment[1]
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PPE Category Item Specification

Eye Protection Safety Goggles

Must be equipped with side-

shields to protect against

splashes.

Hand Protection Protective Gloves

Chemically resistant gloves are

required. Nitrile or neoprene

gloves are generally

recommended for handling

powdered chemicals. Always

check the manufacturer's

compatibility chart for specific

breakthrough times.

Body Protection Impervious Clothing

A fully buttoned laboratory coat

is the minimum requirement.

For larger quantities or when

there is a significant risk of

splashing, chemical-resistant

overalls or an apron should be

worn.

Respiratory Protection Suitable Respirator

A NIOSH-approved respirator

should be used when handling

the powder outside of a

certified chemical fume hood to

avoid dust and aerosol

formation.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling FNC-TP trisodium is crucial for maintaining a safe

laboratory environment.

1. Preparation and Engineering Controls:
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Ensure adequate ventilation in the handling area.[1]

Whenever possible, handle FNC-TP trisodium powder within a certified chemical fume hood

to minimize inhalation exposure.

Locate and ensure the accessibility of an emergency eyewash station and safety shower

before beginning work.[1]

2. Handling the Compound:

Avoid direct contact with the skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the area where FNC-TP trisodium is handled.[1]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

3. Storage:

Keep the container tightly sealed in a cool, well-ventilated area.[1]

Store the powdered form of FNC-TP trisodium at -20°C.[1]

If in a solvent, store at -80°C.[1]

Protect from direct sunlight and sources of ignition.[1]

Emergency and Disposal Plan
Proper planning for accidental exposure and disposal is a critical component of laboratory

safety.

Accidental Release Measures[1]
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Situation Action

Spill

1. Evacuate non-essential personnel from the

area.2. Wear full personal protective

equipment.3. For solutions, absorb the spill with

a finely-powdered liquid-binding material (e.g.,

diatomite).4. For powder, carefully sweep or

vacuum the spill, avoiding dust generation.5.

Decontaminate the spill surface and any

affected equipment by scrubbing with alcohol.6.

Collect all contaminated materials in a sealed

container for proper disposal.

Eye Contact

1. Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids.2. Remove contact lenses if

present and easy to do.3. Seek prompt medical

attention.

Skin Contact

1. Immediately rinse the affected skin area

thoroughly with large amounts of water.2.

Remove contaminated clothing and shoes.3.

Seek medical attention.

Inhalation

1. Move the individual to fresh air immediately.2.

If breathing is difficult, provide respiratory

support.3. Seek immediate medical attention.

Ingestion

1. Rinse the mouth with water.2. Do NOT induce

vomiting.3. Seek immediate medical attention

and provide the Safety Data Sheet to the

medical professional.

Disposal Plan

Dispose of FNC-TP trisodium and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[1] This typically involves:

Collecting the waste in a clearly labeled, sealed container.
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Disposing of the container through an approved hazardous waste disposal facility.

Preventing the release of the substance into the environment, including drains and water

courses.[1]

Workflow for Safe Handling of FNC-TP Trisodium
The following diagram illustrates the logical workflow for the safe handling of FNC-TP
trisodium, from preparation to disposal.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of FNC-TP trisodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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